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Compound of Interest

Compound Name: Osmium(III) chloride trihydrate

CAS No.: 135296-80-9

Cat. No.: B591551

Get Quote

Executive Summary
In the high-stakes landscape of pharmaceutical synthesis, Osmium-catalyzed dihydroxylation

remains the gold standard for olefin oxidation due to its unparalleled syn-stereospecificity.

However, the traditional reliance on volatile Osmium Tetroxide (

) or the more stable Potassium Osmate (

) presents significant cost and safety burdens.

Osmium(III) Chloride Trihydrate (

) emerges as a highly cost-effective alternative. It serves as a robust "pre-catalyst," significantly
reducing raw material expenditure (approx. 30-40% lower cost per mole of Os vs.

) and minimizing engineering control costs associated with volatile toxicity. This guide validates
its efficacy, detailing the activation protocols required to match the performance of premium
osmium sources.
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The "cost" of a catalyst extends beyond its catalog price. It encompasses acquisition, handling

(PPE/Engineering controls), and disposal.

Comparative Cost Analysis
The following table normalizes the cost-efficiency of common Osmium sources.

Metric

Osmium(III) Chloride

(

)

Potassium Osmate (

)

Osmium Tetroxide (

)

Market Price Index 1.0 (Baseline) 1.4 - 1.6x 3.0 - 5.0x

Physical State
Crystalline Solid (Non-

volatile)

Crystalline Powder

(Non-volatile)

Volatile Solid

(Sublimes)

Oxidation State Os(III) Os(VI) Os(VIII)

Activation Required?
Yes (Requires

induction/oxidant)

Minimal (Rapid entry

to cycle)

No (Active

immediately)

Safety Cost
Low (Standard Fume

Hood)

Low (Standard Fume

Hood)

High (Sealed systems,

specific absorbents)

Primary Use Case

Large-scale, cost-

sensitive batch

processes

R&D, Sharpless AD-

Mix formulations

Small scale,

specialized oxidations

Verdict: For scale-up operations where process time can accommodate a short induction period

(15-30 mins),

is the superior economic choice, offering the lowest cost per mole of metal without the extreme
toxicity hazards of the volatile tetroxide.

Technical Deep Dive: Mechanism & Activation
The primary technical barrier to adopting

is the Activation Step. Unlike
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, which enters the catalytic cycle immediately, Os(III) must be oxidized to the active Os(VIII)
state.

The Activation Pathway
The process typically utilizes a terminal oxidant (NaOCl,

, or NMO) to drive the initial oxidation. Once

is generated in situ, the cycle proceeds identically to standard Upjohn or Sharpless protocols.

Diagram 1: Catalytic Activation Cycle
This diagram illustrates how the inert Os(III) precursor feeds into the active dihydroxylation

cycle.
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Caption: The activation of Os(III) requires an initial oxidative step (dashed red line) to enter the

active catalytic cycle (solid loop).

Experimental Protocol: Cost-Effective
Dihydroxylation
Objective: Synthesize syn-1,2-diols from alkenes using

and Sodium Hypochlorite (Bleach). Rationale: Bleach is the most cost-effective terminal
oxidant, far cheaper than NMO. This protocol maximizes the economic advantage of the Os(III)
precursor.
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Materials
Substrate: 10 mmol Olefin (e.g., Styrene, Cyclohexene)

Catalyst:

(0.5 mol% to 1.0 mol%)

Oxidant: Sodium Hypochlorite (NaOCl, commercial bleach, ~1.5 equiv)

Solvent: tert-Butanol / Water (1:1 v/v) or Ethyl Acetate / Water (biphasic)

Additives: Acetic Acid (to maintain pH < 10, preventing over-oxidation)

Step-by-Step Methodology
Catalyst Pre-Activation (Critical Step):

In a reaction flask, dissolve

(15 mg, 0.05 mmol) in 5 mL of water.

Add a small portion of the oxidant (0.5 mL bleach) and stir for 10 minutes. The solution will

shift from dark brown/black to a lighter yellow/orange, indicating the formation of active Os

species.

Reaction Assembly:

Add the organic solvent (10 mL tert-Butanol or EtOAc).

Add the Olefin (10 mmol).

Cool the mixture to 0°C (ice bath) to improve selectivity.

Oxidant Addition:

Add the remaining NaOCl dropwise over 30-60 minutes.

Note: Maintain vigorous stirring. The biphasic system requires high surface area for the

phase-transfer of the catalyst.
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Monitor pH; if pH > 10, add small amounts of dilute Acetic Acid to buffer the system (high

pH can lead to carboxylate byproducts).

Quenching & Workup:

Monitor by TLC.[1] Upon completion, add saturated Sodium Sulfite (

) solution. Stir for 30 minutes.

Observation: The organic layer will darken as Os(VIII) reduces back to insoluble lower-

valent Os species (often black

).

Separate layers. Extract aqueous phase with EtOAc.[2]

Purification:

Dry organic layers over

, filter, and concentrate.[2]

Purify via silica gel chromatography or recrystallization.

Decision Matrix for Catalyst Selection
When should you switch from

to

? Use this logic flow to determine the optimal catalyst for your specific project constraints.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.arkat-usa.org/get-file/70348/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/159/455/al_osencat_guide.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/159/455/al_osencat_guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Select Osmium Source

Is the reaction scale > 100g?

Is Cost of Goods (COGS)
a critical constraint?

Yes (Large Scale)

Is this Asymmetric (Sharpless)?

No (Small Scale)

Use OsCl3·3H2O
(Most Cost Effective)

Yes

Use K2OsO4·2H2O
(Standard AD-Mix)

No Yes (Convenience)

Use OsO4
(Specialized Only)

No (Rare cases)

Click to download full resolution via product page

Caption: Decision tree prioritizing scale and budget. OsCl3 wins in large-scale, cost-sensitive

non-asymmetric or custom-ligand scenarios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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